Cas no 882218-86-2 (3-3-(1-benzofuran-2-yl)-4-formyl-1H-pyrazol-1-ylpropanoic acid)

• Product Name: 3-3-(1-benzofuran-2-yl)-4-formyl-1H-pyrazol-1-ylpropanoic acid
• CAS No: 882218-86-2
• MF: C₁₅H₁₂N₂O₄
• MW: 284.266783714294
• CID: 5232786
• Update Time: 2025-10-29

3-3-(1-benzofuran-2-yl)-4-formyl-1H-pyrazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(benzofuran-2-yl)-4-formyl-1H-pyrazol-1-yl)propanoic acid
• 1H-Pyrazole-1-propanoic acid, 3-(2-benzofuranyl)-4-formyl-
• 3-3-(1-benzofuran-2-yl)-4-formyl-1H-pyrazol-1-ylpropanoic acid

• Inchi： 1S/C15H12N2O4/c18-9-11-8-17(6-5-14(19)20)16-15(11)13-7-10-3-1-2-4-12(10)21-13/h1-4,7-9H,5-6H2,(H,19,20)
• InChI Key： NTRLJBLVGKHGKX-UHFFFAOYSA-N
• SMILES： N1(CCC(O)=O)C=C(C=O)C(C2=CC3=CC=CC=C3O2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-3-(1-benzofuran-2-yl)-4-formyl-1H-pyrazol-1-ylpropanoic acid

Professional Introduction to 3-3-(1-benzofuran-2-yl)-4-formyl-1H-pyrazol-1-ylpropanoic Acid (CAS No. 882218-86-2)

3-3-(1-benzofuran-2-yl)-4-formyl-1H-pyrazol-1-ylpropanoic acid, identified by its CAS number 882218-86-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex structure that includes a benzofuran moiety and a pyrazole ring, has garnered attention due to its potential applications in various biochemical pathways and drug development.

The structural composition of 3-3-(1-benzofuran-2-yl)-4-formyl-1H-pyrazol-1-ylpropanoic acid makes it a versatile intermediate in synthetic chemistry. The presence of a formyl group at the 4-position of the pyrazole ring and the benzofuran substituent at the 3-position provides multiple sites for functionalization, enabling the synthesis of derivatives with tailored properties. This flexibility has made it a valuable building block in the construction of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds, particularly those incorporating benzofuran and pyrazole scaffolds. These structures are known for their ability to interact with biological targets, making them promising candidates for drug discovery. The formyl group in 3-3-(1-benzofuran-2-yl)-4-formyl-1H-pyrazol-1-ylpropanoic acid is particularly noteworthy, as it can participate in further chemical reactions such as condensation or reduction, leading to the formation of new pharmacophores.

One of the most exciting areas of research involving this compound is its potential role in modulating inflammatory pathways. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. Recent studies have shown that compounds containing benzofuran and pyrazole moieties can exhibit anti-inflammatory effects by interacting with key enzymes and receptors involved in inflammation. The specific arrangement of functional groups in 3-3-(1-benzofuran-2-yl)-4-formyl-1H-pyrazol-1-ylpropanoic acid suggests that it may have similar properties, making it a candidate for further investigation as an anti-inflammatory agent.

Another area where this compound shows promise is in the field of anticancer research. Cancer is a complex disease characterized by uncontrolled cell growth and proliferation. Many anticancer drugs target specific enzymes or proteins involved in these processes. The unique structure of 3-3-(1-benzofuran-2-yl)-4-formyl-1H-pyrazol-1-ylpropanoic acid could potentially allow it to interfere with critical cancer-related pathways. For instance, its ability to inhibit kinases or other enzymes involved in cell signaling could be exploited to develop novel anticancer therapies.

The synthesis of derivatives from 3-3-(1-benzofuran-2-yl)-4-formyl-1H-pyrazol-1-ylopropanoic acid is another active area of research. By modifying the formyl group or introducing other functional groups, chemists can generate a library of compounds with varying biological activities. This approach allows for high-throughput screening to identify molecules with optimal pharmacological properties. The benzofuran moiety, in particular, has been shown to enhance binding affinity to certain biological targets, making it an attractive feature for drug design.

In addition to its potential therapeutic applications, 3-(1-benzofuran)-4-formylpyrazol-propionic acid derivative may also find utility in agrochemicals. Plant growth regulators and pesticides often rely on heterocyclic compounds due to their effectiveness and environmental stability. The structural features of this compound could make it a suitable candidate for developing new agrochemicals that are both effective and environmentally friendly.

The chemical synthesis of this compound involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as formylation or reduction. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

The use of computational chemistry tools has also played a significant role in understanding the behavior of 3-(1-benzofuran)-4-formypyrazol-propionic acid derivatives. Molecular modeling techniques can predict how these compounds interact with biological targets, providing insights into their mechanism of action. This information is crucial for designing more effective drugs and optimizing their properties.

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